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Compound of Interest

Compound Name: Metizoline

Cat. No.: B101847

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide on Metizoline has been compiled from limited
publicly available scientific information. Due to the sparse data, this document serves as a
concise summary rather than an in-depth whitepaper. Detailed experimental protocols,
extensive guantitative data, and a comprehensive development history for Metizoline are not
readily available in the published literature.

Introduction

Metizoline (also known as Metyzoline) is a sympathomimetic agent classified as a nasal
decongestant.[1][2] Its primary and seemingly sole clinical application has been in the
symptomatic relief of allergic and vasomotor rhinitis.[1] Marketed under the trade name Ellsyl,
its mechanism of action is presumed to be that of an alpha-adrenergic agonist, leading to
vasoconstriction in the nasal mucosa.

History and Development

The developmental history of Metizoline is not well-documented in readily accessible scientific
literature. The compound was the subject of a clinical study published in 1975, which compared
its efficacy and safety to phenylephrine for allergic and vasomotor rhinitis. This suggests that
Metizoline was likely discovered and developed sometime prior to this period. However,
specific details regarding its synthesis, discovery, and preclinical development are scarce.
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Physicochemical Properties

A summary of the known physicochemical properties of Metizoline is presented in Table 1.

Property Value Source

2-[(2-methyl-1-benzothien-3-

IUPAC Name yl)methyl]-4,5-dihydro-1H- PubChem
imidazole

Molecular Formula C13H14N2S PubChem|[2]

Molar Mass 230.33 g/mol PubChem|[2]

CAS Number 17692-22-7 Wikipedia[1]

ATC Code RO1AA10 (WHO) Wikipedia[1]

Synonyms Metyzoline, Benazoline PubChem|[2]

Pharmacological Profile
Mechanism of Action: Alpha-Adrenergic Agonism

Metizoline is classified as a sympathomimetic amine, and its vasoconstrictive effects are
characteristic of alpha-adrenergic receptor agonists. While specific receptor binding affinities
and selectivity profiles for Metizoline are not available, it is presumed to act on alpha-
adrenergic receptors located on the smooth muscle of blood vessels in the nasal mucosa.
Activation of these receptors leads to vasoconstriction, reducing blood flow and swelling,
thereby alleviating nasal congestion.

The general signaling pathway for an alpha-1 adrenergic agonist, the likely target for
Metizoline, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b101847?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Metizoline
https://pubchem.ncbi.nlm.nih.gov/compound/Metizoline
https://www.benchchem.com/product/b101847#discovery-and-history-of-metizoline-development
https://www.benchchem.com/product/b101847#discovery-and-history-of-metizoline-development
https://www.benchchem.com/product/b101847#discovery-and-history-of-metizoline-development
https://www.benchchem.com/product/b101847#discovery-and-history-of-metizoline-development
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

